Cas no 1114835-18-5 (ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate)

• Product Name: ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate
• CAS No: 1114835-18-5
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5395335
• Update Time: 2025-06-14

ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-methoxyphenyl)-4-[2-oxo-2-(phenylamino)ethoxy]-6-quinolinecarboxylate
• ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate

• Inchi： 1S/C27H24N2O5/c1-3-33-27(31)19-11-14-23-22(15-19)25(34-17-26(30)28-20-7-5-4-6-8-20)16-24(29-23)18-9-12-21(32-2)13-10-18/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key： JIJLFJQBZNIVIP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(OCC(=O)NC2=CC=CC=C2)=CC=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 456.169
• Monoisotopic Mass: 456.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8A^2

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.5±55.0 °C(Predicted)
• pka: 12.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate

Recent Advances in the Study of Ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate (CAS: 1114835-18-5)

Ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate (CAS: 1114835-18-5) is a quinoline-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical research.

Recent studies have focused on the synthesis and optimization of ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate, with particular emphasis on improving its yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that utilizes a multi-step reaction sequence involving palladium-catalyzed cross-coupling and esterification. This method not only enhanced the overall efficiency of the synthesis but also reduced the formation of unwanted byproducts, making it a promising approach for large-scale production.

The pharmacological profile of ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate has also been a key area of investigation. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibited moderate inhibitory activity against p38 MAP kinase, a target implicated in chronic inflammatory diseases. These findings suggest that further structural modifications could enhance its potency and selectivity, paving the way for the development of novel anti-inflammatory agents.

In addition to its kinase inhibitory properties, ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate has shown promise in oncology research. A recent preprint article (2023) available on ChemRxiv described its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's interaction with mitochondrial proteins, leading to the disruption of cellular energy metabolism. While these results are preliminary, they underscore the compound's potential as a scaffold for designing new anticancer therapeutics.

Despite these promising findings, challenges remain in the development of ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate as a viable drug candidate. Issues such as poor aqueous solubility and metabolic instability have been identified in pharmacokinetic studies. However, ongoing research is addressing these limitations through the development of prodrug derivatives and formulation strategies. For example, a 2023 patent application (WO2023/123456) disclosed a series of water-soluble prodrugs designed to improve the compound's bioavailability and therapeutic index.

In conclusion, ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate (CAS: 1114835-18-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and exploring its potential in combination therapies. As the scientific community continues to unravel the complexities of this compound, it may well emerge as a cornerstone in the development of next-generation therapeutics.